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Compound of Interest

Compound Name: N-Desethyl amodiaquine-d5

Cat. No.: B563042 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of N-Desethyl amodiaquine-d5, a deuterated metabolite of the antimalarial drug

amodiaquine. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed data, experimental protocols, and visualizations to support

further research and application.

Core Physicochemical Data
The following tables summarize the key quantitative physicochemical properties of N-Desethyl
amodiaquine-d5 and its common salt forms.

Table 1: General Physicochemical Properties of N-Desethyl amodiaquine-d5

Property Value Source(s)

Molecular Formula C₁₈H₁₃D₅ClN₃O [1]

Molecular Weight 332.84 g/mol [1]

CAS Number 1173023-19-2 [1]

Appearance Light yellow to yellow solid [2]

Predicted logP 2.3 (for unlabeled compound) [3]

Table 2: Physicochemical Properties of N-Desethyl amodiaquine-d5 Dihydrochloride
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Property Value Source(s)

Molecular Formula C₁₈H₁₅D₅Cl₃N₃O [4]

Molecular Weight 405.76 g/mol [4]

CAS Number 1216894-33-5 [4]

Solubility (Water)

100 mg/mL (246.45 mM);

requires sonication and

warming

[5][6]

Table 3: Solubility of N-Desethyl amodiaquine-d5 (Free Base)

Solvent Solubility Notes Source(s)

DMSO
100 mg/mL (300.44

mM)

Requires sonication;

hygroscopic DMSO

can impact solubility,

fresh solvent is

recommended.

[2][7]

Metabolic Pathway of Amodiaquine
N-Desethyl amodiaquine is the primary active metabolite of amodiaquine. The metabolic

conversion is predominantly carried out by the cytochrome P450 enzyme CYP2C8 in the liver.

[8][9] Understanding this pathway is crucial for pharmacokinetic and drug interaction studies.
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Metabolic Pathway of Amodiaquine

Amodiaquine

N-Desethyl amodiaquine
(Active Metabolite)

N-de-ethylation

CYP2C8
(Liver Microsomes)

catalyzes
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Workflow for pKa Determination by UV-Vis Spectrophotometry

Sample Preparation

Measurement

Data Analysis

Prepare 10 mM Stock Solution
in DMSO

Add Buffers and Stock Solution
to 96-well plate

Prepare Buffers
(pH 3-12, constant ionic strength)

Record UV Spectra
(230-500 nm)

Process Absorbance Data
vs. pH

Calculate pKa from
Sigmoidal Curve Inflection Point
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Workflow for logP Determination by Shake-Flask Method

System Equilibration

Quantification

Calculation

Pre-saturate n-octanol with water
and water with n-octanol

Add N-Desethyl amodiaquine-d5
to the biphasic system

Shake the mixture to
achieve equilibrium

Allow phases to separate

Sample aliquots from both
 n-octanol and aqueous phases

Determine concentration in each phase
(e.g., by HPLC-UV or LC-MS)

Calculate Partition Coefficient (P)
[Octanol]/[Aqueous]

Calculate logP = log(P)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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